1-amino-1-ethylurea
Overview
Description
1-Amino-1-ethylurea (AEU) is an organic compound that is widely used in chemical synthesis and as a reagent in biochemical experiments. AEU is composed of an amine group and an ethylurea moiety, and is classified as an aminourea. It is a colorless, water-soluble compound that is easily synthesized in the laboratory and has a variety of applications in scientific research.
Mechanism of Action
1-amino-1-ethylurea acts as an inhibitor of enzymes, such as proteases and kinases. It has been shown to inhibit the activity of the enzyme, cyclooxygenase-2 (COX-2), which is involved in inflammation. It also has been shown to inhibit the activity of the enzyme, dihydrofolate reductase (DHFR), which is involved in the synthesis of nucleic acids.
Biochemical and Physiological Effects
1-amino-1-ethylurea has been shown to have anti-inflammatory, anti-fungal, and anti-bacterial activities. It has also been shown to have anti-cancer activity, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, 1-amino-1-ethylurea has been shown to have neuroprotective effects, as it has been shown to protect neurons from oxidative stress.
Advantages and Limitations for Lab Experiments
The advantages of using 1-amino-1-ethylurea in laboratory experiments include its low cost, ease of synthesis, and water solubility. It is also a relatively non-toxic compound, which makes it safe to handle in the laboratory. The main limitation of using 1-amino-1-ethylurea in laboratory experiments is its instability in the presence of acids and bases.
Future Directions
Future research into the use of 1-amino-1-ethylurea could include further studies into its effects on cancer cells, its potential as an anti-inflammatory agent, and its potential as a neuroprotective agent. In addition, further research into its mechanism of action could be conducted, and its potential use in drug synthesis could be explored. Finally, further research into the synthesis of 1-amino-1-ethylurea could be conducted in order to identify more efficient and cost-effective methods of synthesis.
Synthesis Methods
1-amino-1-ethylurea can be synthesized through a variety of methods, including the reaction of ethyl isocyanate with ammonia or with an amine, such as ethylamine. It can also be synthesized from the reaction of ethyl isocyanate with an amide, such as ethyl acetamide. The reaction of ethyl isocyanate with ethyl acetate can also be used to synthesize 1-amino-1-ethylurea.
Scientific Research Applications
1-amino-1-ethylurea is used in a variety of scientific research applications, including the synthesis of peptides, proteins, and other organic molecules. It can also be used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs. In addition, 1-amino-1-ethylurea is used in the synthesis of polymers, such as polyurethanes, and has been used in the synthesis of nanomaterials.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-amino-1-ethylurea can be achieved through the reaction of ethyl carbamate with ammonia.", "Starting Materials": [ "Ethyl carbamate", "Ammonia" ], "Reaction": [ "Ethyl carbamate is dissolved in anhydrous ethanol.", "Ammonia gas is bubbled through the solution at room temperature.", "The reaction mixture is stirred for several hours.", "The solvent is removed under reduced pressure.", "The resulting solid is washed with diethyl ether and dried under vacuum.", "1-amino-1-ethylurea is obtained as a white crystalline solid." ] } | |
CAS RN |
99233-41-7 |
Product Name |
1-amino-1-ethylurea |
Molecular Formula |
C3H9N3O |
Molecular Weight |
103.1 |
Purity |
95 |
Origin of Product |
United States |
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